1-Acetyl-6-methyl-1H-indazole-3-carbonitrile
Overview
Description
1-Acetyl-6-methyl-1H-indazole-3-carbonitrile is a chemical compound that falls under the category of indazole-containing heterocyclic compounds . These compounds have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents .
Scientific Research Applications
Medicinal Chemistry and Drug Development
1-Acetyl-6-methyl-1H-indazole-3-carbonitrile has attracted attention in medicinal chemistry due to its potential as a scaffold for drug development. Researchers explore its structural modifications to create novel compounds with improved pharmacological properties. For instance, derivatives of this indazole core have been investigated as potential antiviral, anti-inflammatory, or anticancer agents .
Antiviral Activity
Indazoles, including 1-Acetyl-6-methyl-1H-indazole-3-carbonitrile, have been evaluated for their antiviral properties. Researchers investigate their ability to inhibit viral enzymes or interfere with viral replication. While specific studies on this compound are limited, its structural features make it an interesting candidate for further exploration in antiviral drug discovery .
Anti-Inflammatory Potential
Indazole derivatives have shown promise as anti-inflammatory agents. Researchers study their impact on inflammatory pathways, cytokine production, and immune responses. Although direct evidence for 1-Acetyl-6-methyl-1H-indazole-3-carbonitrile is scarce, its structural resemblance to other anti-inflammatory compounds warrants investigation .
Photophysical Properties and Luminescent Materials
Indazoles exhibit interesting photophysical properties, including fluorescence and phosphorescence. Researchers explore their use in luminescent materials, such as organic light-emitting diodes (OLEDs) or sensors. While not extensively studied, 1-Acetyl-6-methyl-1H-indazole-3-carbonitrile could contribute to this field .
Coordination Chemistry and Metal Complexes
Indazole derivatives can form stable complexes with transition metals. Researchers investigate their coordination chemistry and potential applications in catalysis, sensing, or bioinorganic chemistry. Although specific studies on this compound are limited, its nitrile group could serve as a ligand for metal binding .
Computational Chemistry and Molecular Docking Studies
1-Acetyl-6-methyl-1H-indazole-3-carbonitrile has been subjected to computational studies. Researchers use molecular docking simulations to predict its interactions with biological targets, such as enzymes or receptors. These studies provide insights into its potential biological activities and guide further experimental work .
Mechanism of Action
Target of Action
Indazole derivatives, which include 1-acetyl-6-methyl-1h-indazole-3-carbonitrile, are known to have a wide variety of medicinal applications .
Mode of Action
It’s known that indazole derivatives can interact with their targets in a variety of ways, leading to changes in cellular processes .
Biochemical Pathways
Indazole derivatives are known to affect multiple biochemical pathways, leading to various downstream effects .
Result of Action
Indazole derivatives are known to have a variety of effects at the molecular and cellular level .
Action Environment
Environmental factors can significantly influence the action of indazole derivatives .
properties
IUPAC Name |
1-acetyl-6-methylindazole-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3O/c1-7-3-4-9-10(6-12)13-14(8(2)15)11(9)5-7/h3-5H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AUUUEICCTRRBNR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)C(=NN2C(=O)C)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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